Cas no 28593-92-2 (Docosyl 3-(3,4-dihydroxyphenyl)acrylate)

Docosyl 3-(3,4-dihydroxyphenyl)acrylate structure
28593-92-2 structure
Product Name:Docosyl 3-(3,4-dihydroxyphenyl)acrylate
CAS No:28593-92-2
Molecular Formula:C31H52O4
Molecular Weight:488.74218
CID:238985
PubChem ID:5316952

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Properties

Names and Identifiers

    • Docosyl 3-(3,4-dihydroxyphenyl)acrylate
    • Docosyl caffeate
    • 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, docosyl ester, (2E)-
    • Docosyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
    • all cis-7,10,13,16,19-Docosapentaenoic Acid Ethyl Ester DPA Ethyl Ester
    • docosapentaenoic acid ethyl ester
    • docosapentanoic acid ethyl ester
    • docosyl 3,4-dihydroxy-E-cinnamate
    • docosyl-3,4-dihyroxy-trans-cinnamate
    • DPA ETHYL ESTER
    • ETHYL ALL CIS-7,10,13,16,19-DOCOSAPENTAENOATE
    • [ "" ]
    • docosyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • CHEMBL1933863
    • 28593-92-2
    • SCHEMBL883452
    • Docosyl 3,4-dihydroxy-trans-cinnamate
    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, docosyl ester, (E)-; Cinnamic acid, 3,4-dihydroxy-, docosyl ester, (E)-
    • AKOS022184902
    • FS-9714
    • HY-N3770
    • CS-0024190
    • A876687
    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, docosyl ester, (2E)-
    • (E)-Docosyl caffeate
    • Docosylcaffeate
    • Docosyl caffeate, analytical standard
    • DA-52649
    • InChIKey: GUWHMEMJBCLEBP-WJTDDFOZSA-N
    • Inchi: InChI=1S/C31H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-35-31(34)25-23-28-22-24-29(32)30(33)27-28/h22-25,27,32-33H,2-21,26H2,1H3/b25-23+
    • SMILES: OC1=C(O)C=CC(/C=C/C(OCCCCCCCCCCCCCCCCCCCCCC)=O)=C1

Computed Properties

  • Exact Mass: 488.38700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 24
  • Monoisotopic Mass: 488.38656014g/mol
  • Heavy Atom Count: 35
  • Complexity: 504
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 13.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • LogP: 9.47610
  • PSA: 66.76000
  • Boiling Point: 604.0±45.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C
  • Flash Point: 182.5±22.2 °C
  • Color/Form: Powder
  • Density: 1.0±0.1 g/cm3

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Security Information

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB34320-5mg
Docosyl Caffeate
28593-92-2 98.0%
5mg
$385.00 2024-04-20
Ambeed
A284945-5mg
Docosyl Caffeate
28593-92-2 98+%
5mg
$178.0 2025-02-20
TargetMol Chemicals
TN3879-5 mg
Docosyl caffeate
28593-92-2 98%
5mg
¥ 2,140
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN3879-1 mg
Docosyl caffeate
28593-92-2
1mg
¥1635.00 2022-04-26

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:28593-92-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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